Cas no 1804033-68-8 (5-Methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile)

• Product Name: 5-Methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile
• CAS No: 1804033-68-8
• MF: C₉H₇F₃N₂O
• MW: 216.159892320633
• CID: 4912272
• Update Time: 2025-10-29

5-Methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile

• Inchi： 1S/C9H7F3N2O/c1-6-5-14-8(15-9(10,11)12)4-7(6)2-3-13/h4-5H,2H2,1H3
• InChI Key： VKOHLNRVLAODHZ-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(CC#N)C(C)=CN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• XLogP3: 2.4
• Topological Polar Surface Area: 45.9

Additional information on 5-Methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile

5-Methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804033-68-8): A Comprehensive Overview

5-Methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804033-68-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 5-Methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile is composed of a pyridine ring substituted with a methyl group at the 5-position, a trifluoromethoxy group at the 2-position, and a cyano group at the 4-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic profiles. The trifluoromethoxy group in 5-Methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile contributes to these favorable properties, potentially enhancing the compound's bioavailability and reducing its susceptibility to metabolic degradation.

In the context of medicinal chemistry, 5-Methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile has been explored for its potential as a scaffold for the development of new drugs. One notable area of research involves its use as an inhibitor of specific enzymes or receptors. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against a key enzyme involved in cancer progression, suggesting its potential as an anticancer agent.

Beyond cancer research, 5-Methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile has also been investigated for its applications in neurodegenerative diseases. A recent study in the European Journal of Medicinal Chemistry demonstrated that certain derivatives of this compound displayed neuroprotective effects in cellular models of Parkinson's disease. These findings underscore the compound's versatility and its potential to address multiple therapeutic areas.

The synthesis of 5-Methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile has been optimized through various methodologies to improve yield and purity. One common approach involves the reaction of 2-trifluoromethoxypyridine with appropriate reagents to introduce the methyl and cyano groups. Advances in synthetic chemistry have enabled researchers to produce this compound with high efficiency, facilitating its use in large-scale studies and industrial applications.

In addition to its therapeutic potential, 5-Methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile has also been studied for its utility as a building block in organic synthesis. Its unique structural features make it an excellent starting material for the synthesis of more complex molecules, including those with biological activity. This versatility has led to its adoption in various synthetic routes, contributing to the development of new compounds with diverse applications.

The safety profile of 5-Methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile is an important consideration in its use for pharmaceutical development. Preclinical studies have generally shown that this compound exhibits low toxicity and good safety margins, although further investigations are necessary to fully understand its long-term effects. These findings are crucial for ensuring that any potential therapeutic agents derived from this compound are safe and effective for human use.

In conclusion, 5-Methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804033-68-8) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable properties make it an attractive candidate for the development of novel therapeutic agents across various disease areas. Ongoing research continues to uncover new applications and optimize its use, solidifying its position as a valuable tool in modern drug discovery efforts.